Cas no 88194-02-9 (1,3-Benzenedicarboxylic acid, 5-(2-propynylamino)-)

• Product name: 1,3-Benzenedicarboxylic acid, 5-(2-propynylamino)-
• CAS No: 88194-02-9
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 641531
• PubChem ID: 71410113

1,3-Benzenedicarboxylic acid, 5-(2-propynylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(2-propynylamino)-
• 5-(prop-2-ynylamino)benzene-1,3-dicarboxylic acid
• DTXSID90829808
• 88194-02-9
• 5-[(Prop-2-yn-1-yl)amino]benzene-1,3-dicarboxylic acid

• Inchi： InChI=1S/C11H9NO4/c1-2-3-12-9-5-7(10(13)14)4-8(6-9)11(15)16/h1,4-6,12H,3H2,(H,13,14)(H,15,16)
• InChI Key： AURBNECNVSPRJY-UHFFFAOYSA-N
• SMILES： C#CCNC1=CC(=CC(=C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: 1.1